Cas no 2194617-67-7 (4-chloro-2-(methyl-d3)quinazoline)

• Product Name: 4-chloro-2-(methyl-d3)quinazoline
• CAS No: 2194617-67-7
• MF: C₉H₇ClN₂
• MW: 181.63676571846
• CID: 6825831
• PubChem ID: 172403816
• Update Time: 2025-03-04

4-chloro-2-(methyl-d3)quinazoline Chemical and Physical Properties

Names and Identifiers

• 4-chloro-2-(methyl-d3)quinazoline
• 2194617-67-7
• CS-23985

• Inchi： 1S/C9H7ClN2/c1-6-11-8-5-3-2-4-7(8)9(10)12-6/h2-5H,1H3/i1D3
• InChI Key： HAAZMOAXEMIBAJ-FIBGUPNXSA-N
• SMILES： ClC1=C2C=CC=CC2=NC(C([2H])([2H])[2H])=N1

Computed Properties

• Exact Mass: 181.0486062Da
• Monoisotopic Mass: 181.0486062Da
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 25.8Ų